2-(1-isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine

• Molecular Formula: C13H18N4
• Molecular Weight: 230.31 g/mol
• SMILES: CC(C)N1C(=CC(=N1)C2=CC=NC=C2)CCN
• InChI: InChI=1S/C13H18N4/c1-10(2)17-12(3-6-14)9-13(16-17)11-4-7-15-8-5-11/h4-5,7-10H,3,6,14H2,1-2H3
• InChIKey: XZBAUFHKRZDKHT-UHFFFAOYSA-N

2-(1-Isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine (CAS 2098051-09-1) is a heterobifunctional pyrazole derivative incorporating a 4-pyridyl substituent at the 3-position, an isopropyl group at the 1-position, and a primary amine-terminated ethyl chain at the 5-position. This specific substitution pattern yields a molecular weight of 230.31 g/mol, a topological polar surface area (TPSA) of 56.7 Ų, and a moderate predicted lipophilicity (XLogP3 = 0.9).

2-(1-Isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine: A Bespoke Pyrazole-Ethanamine Building Block for Medicinal Chemistry

2-(1-Isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine (CAS 2098051-09-1) is a heterobifunctional pyrazole derivative incorporating a 4-pyridyl substituent at the 3-position, an isopropyl group at the 1-position, and a primary amine-terminated ethyl chain at the 5-position [1]. This specific substitution pattern yields a molecular weight of 230.31 g/mol, a topological polar surface area (TPSA) of 56.7 Ų, and a moderate predicted lipophilicity (XLogP3 = 0.9) [2]. It is primarily employed as a versatile synthetic intermediate or fragment in drug discovery campaigns, particularly where a primary aliphatic amine handle is required for amide bond formation, reductive amination, or urea linkage to generate target-focused libraries around a 3-(pyridin-4-yl)-1H-pyrazole core.

1 Primary amine handle enables rapid amide, urea, or sulfonamide library synthesis

2 Isopropyl and 4-pyridyl substitution pattern balances lipophilicity and hydrogen-bonding capacity

3 Suited for fragment growth strategies targeting kinase hinge regions or CNS-oriented scaffolds

• [1] Kuujia, CAS 2098051-09-1 compound page, accessed 2026-05-01. View Source
• [2] PubChem Compound Summary for CID 121210937, National Center for Biotechnology Information, accessed 2026-05-01. View Source

Why Generic N-Alkyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine Analogs Are Not Interchangeable Substitutes for 2-(1-Isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine

Casual interchange of pyrazole building blocks bearing identical heteroaryl substituents but differing N-alkyl groups or amine tether lengths can lead to substantial deviations in downstream compound properties. The isopropyl group at the 1-position, versus a methyl or ethyl group, directly modulates lipophilicity and basicity, which in turn influences solubility, permeability, and target binding kinetics [1][2]. Similarly, the precise placement of the amine-bearing ethyl chain at the 5-position, as opposed to the 1-position, alters the spatial orientation of the nucleophilic amine relative to the pyridyl ring, critically affecting molecular recognition during library synthesis and bioconjugation. The quantitative evidence below demonstrates that even single-carbon or regioisomeric changes produce quantifiable differences in key medicinal chemistry parameters.

Target Compound

1-Isopropyl-5-ethanamine substitution ensures intended lipophilicity and basicity.

Methyl Analog Substitute

1-Methyl substitution reduces lipophilicity (Δ ~0.7 log units), potentially altering permeability and binding kinetics.

Target Compound

Ethanamine at 5-position provides high basicity (predicted pKa ~9.7) for salt formation.

Regioisomer Substitute

Transposing ethanamine to 1-position lowers basicity (~0.9 pKa units), affecting protonation state and coupling reactivity.

• [1] Kuujia, CAS 2098051-09-1 compound page, accessed 2026-05-01. View Source
• [2] Kuujia, CAS 1779781-28-0 compound page, accessed 2026-05-01. View Source

Quantitative Evidence for Differentiating 2-(1-Isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine from Its Closest Structural Analogs

Lipophilicity (XLogP3) Differentiation: Isopropyl vs. Methyl N-Substitution

The 1-isopropyl substituent on the target compound confers a significantly higher predicted lipophilicity compared to the 1-methyl analogue, 2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine. This difference directly impacts the compound's suitability as a starting point for hit-to-lead optimization where specific logD ranges are targeted [1].

Lipophilicity shift

Data to verify

Δ XLogP3 = +0.7 log units

Supports higher lipophilicity vs. methyl analog for permeability-sensitive targets.

Predicted values; experimental logD confirmation advised.

Evidence Dimension	Predicted lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 0.9
Comparator Or Baseline	2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine: XLogP3 = 0.2
Quantified Difference	Δ XLogP3 = +0.7 log units (4.5-fold increase in predicted octanol-water partition coefficient, assuming a linear free-energy relationship)
Conditions	XLogP3 algorithm v3.0 (PubChem/Kuujia prediction)

Why This Matters

A 0.7 log unit increase in lipophilicity can substantially alter membrane permeability, plasma protein binding, and metabolic clearance, making the isopropyl variant a more suitable choice for programs targeting intracellular or CNS-accessible targets where slightly higher logD is required.

• [1] Kuujia, CAS 2098051-09-1 and CAS 1779781-28-0 compound pages, accessed 2026-05-01. View Source

Basicity (pKa) Differentiation: 1-Isopropyl-5-ethanamine vs. 5-Isopropyl-1-ethanamine Regioisomer

The target compound exhibits a markedly different predicted basicity compared to its regioisomer, 2-(5-isopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-amine, where the isopropyl and ethanamine chains are transposed. This difference in pKa dictates the protonation state at physiological pH and influences salt selection for purification and formulation [1][2].

Basicity contrast

Data to verify

Target: pKa ≈ 9.71

Regioisomer: pKa ≈ 8.80

Δ pKa = +0.91

Higher basicity favors salt formation and amine nucleophilicity.

Predicted; experimental pKa measurement recommended.

Evidence Dimension	Predicted basic pKa
Target Compound Data	pKa = 9.71 (predicted, amine group)
Comparator Or Baseline	2-(5-isopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-amine: pKa = 8.80 (predicted)
Quantified Difference	Δ pKa = +0.91 log units, making the target compound a stronger base
Conditions	pKa prediction algorithm (Kuujia/ACD-Labs)

Why This Matters

A near-order-of-magnitude difference in basicity (ΔpKa ≈ 0.9) affects the compound's ionization profile, which in turn influences aqueous solubility as a function of pH, the ability to form stable crystalline salts, and its reactivity in amine-coupling reactions where a more nucleophilic, less-protonated amine is desired under mildly basic conditions.

• [1] Kuujia, CAS 2098051-09-1 compound page, accessed 2026-05-01. View Source
• [2] Kuujia, CAS 2098109-95-4 compound page, accessed 2026-05-01. View Source

Optimal Application Scenarios for Procuring 2-(1-Isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine

Fragment-Based Drug Discovery Requiring a Primary Amine Warhead

The compound serves as an ideal fragment or reagent containing a primary aliphatic amine for rapid generation of amide, sulfonamide, or urea libraries. Its specific isopropyl and 4-pyridyl substitution pattern ensures consistent physicochemical properties (XLogP3 = 0.9 [1]) that balance solubility and permeability, making it suitable for fragment growth strategies targeting kinase hinge regions or other ATP-binding pockets where the pyridine nitrogen engages in key hydrogen bonds.

Construction of Focused Chemical Libraries for CNS-Penetrant Leads

Due to its moderate lipophilicity (XLogP3 = 0.9) and relatively low molecular weight (230.31 Da), this building block is particularly useful for synthesizing compounds predicted to cross the blood-brain barrier. The differentiated lipophilicity compared to the 1-methyl analog (XLogP3 = 0.2 [2]) allows medicinal chemists to finetune logD without introducing additional polar surface area, a critical factor in CNS multiparameter optimization.

Development of Salt Forms for Improved Solid-State Properties

The relatively high basicity of the primary amine (predicted pKa 9.71 [3]) makes it amenable to salt formation with a wide range of pharmaceutically acceptable acids. This property differentiates it from the regioisomer (pKa 8.80) and enables the tailored selection of counterions to enhance crystallinity, stability, and dissolution rate during preclinical formulation studies.

Application

Selection Property

Validation Focus

Fragment-based library synthesis

Primary amine handle with defined substitution pattern

Coupling efficiency and pyridine H-bond engagement

CNS-focused lead optimization

Moderate predicted lipophilicity and low molecular weight

logD tuning and permeability assay confirmation

Preclinical salt form development

High predicted basicity (amine)

Salt screening and crystallinity assessment

• [1] Kuujia, CAS 2098051-09-1 compound page, accessed 2026-05-01. View Source
• [2] Kuujia, CAS 1779781-28-0 compound page, accessed 2026-05-01. View Source
• [3] Kuujia, CAS 2098109-95-4 compound page, accessed 2026-05-01. View Source